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Introduction

Crebtide is a synthetic peptide that serves as a versatile substrate for a variety of
serine/threonine kinases, making it a valuable tool in the study of kinase activity and the
screening of kinase inhibitors. Derived from the phosphorylation site (Ser133) of the cAMP
response element-binding protein (CREB), Crebtide is recognized by several key kinases
involved in cellular signaling pathways regulating transcription, proliferation, and survival. Its
utility in biochemical assays allows for the quantitative assessment of kinase inhibition, a critical
step in the development of targeted therapeutics.

This document provides detailed application notes and experimental protocols for utilizing
Crebtide in kinase inhibitor studies, with a focus on Protein Kinase A (PKA), Protein Kinase B
(Akt), and other relevant kinases.

Kinases Targeting Crebtide

Crebtide, with its sequence KRREILSRRPSYR, is a substrate for a range of kinases, including:
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e Protein Kinase A (PKA): A primary kinase that phosphorylates CREB at Ser133 in response
to cCAMP signaling.

o Protein Kinase B (Akt): A key node in the PI3K signaling pathway, also known to
phosphorylate CREB.[1][2]

» Protein Kinase C (PKC): A family of kinases involved in various signal transduction
cascades.[3]

e Mitogen- and Stress-Activated Kinase 1 (MSK1): A nuclear kinase activated by the
ERK/MAPK and p38 MAPK pathways.[4][5]

e Calcium/calmodulin-dependent protein kinases (CaMKs): A family of kinases activated by
calcium signals.

Protein Kinase D (PKD1): A serine/threonine kinase involved in diverse cellular processes.[6]

Data Presentation: Kinase Inhibitor Potency

The following table summarizes the half-maximal inhibitory concentration (IC50) values of
various kinase inhibitors. The data for staurosporine was obtained using a LANCE Ultra TR-
FRET assay with ULight™-Crebtide as the substrate[7]. Data for other inhibitors are provided
as examples for kinases known to phosphorylate Crebtide, with the specific assay substrate
noted where it differs.
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Kinase Inhibitor IC50 (nM) Assay Substrate
PKA Staurosporine 1.0-11 ULight-Crebtide
MSK1 Staurosporine 26-27 ULight-Crebtide
PKD1 CID755673 200 - 300 Not Specified
PKD1 BPKDi 1 Not Specified
PKD1 CRT0066101 1 Not Specified

Aktl Akti-1/2 58 Not Specified

Akt2 Akti-1/2 210 Not Specified
CaMKlI KN-93 399 Autocamtide-2

Signaling Pathways

The kinases that phosphorylate Crebtide are integral components of major cellular signaling
pathways. Understanding these pathways provides context for the role of these kinases in
cellular processes and the potential effects of their inhibition.
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PKA Signaling Pathway leading to CREB phosphorylation.
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Akt Signaling Pathway and its convergence on CREB.

Experimental Protocols
Protocol 1: PKA Kinase Inhibition Assay using LANCE®
Ultra TR-FRET

This protocol is adapted from the Revvity LANCE® Ultra ULight™-CREBtide protocol and is
suitable for high-throughput screening of PKA inhibitors.[7]

Materials:

ULight™-labeled CREBtide (Revvity, TRF0107)

Europium-labeled anti-phospho-CREB (Ser133) antibody (Revvity)

Recombinant PKA, catalytic subunit

Kinase Assay Buffer (50 mM HEPES pH 7.5, 10 mM MgClz, 1 mM EGTA, 2 mM DTT, 0.01%
Tween-20)
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e ATP solution

 Kinase inhibitors to be tested

¢ Stop Solution (40 mM EDTA in 1X Detection Buffer)
¢ 10X LANCE® Detection Buffer (Revvity)

» 384-well white microplates

e TR-FRET compatible plate reader

Experimental Workflow:

Reagent Preparation

Kinase Reaction Detection

Add 5 L of 2X N Add 5 L of Stop Solution Add 5 L of Eu-antibody Incubate at RT Read TR-FRET signal
PKA solution (EDTA) Detection Mix for 60 min (ex: 320/340 nm, em: 665 nm)

*
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(e.9., 200 M)

Prepare 4X ATP solution
at Km concentration)
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TR-FRET Kinase Inhibition Assay Workflow.

Procedure:
+ Reagent Preparation:

o Prepare a 1X Kinase Assay Buffer.
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o Prepare serial dilutions of the test inhibitors in 1X Kinase Assay Buffer.
o Prepare a 2X PKA enzyme solution (e.g., 20 pM) in Kinase Assay Buffer.
o Prepare a 4X ULight-Crebtide solution (e.g., 200 nM) in Kinase Assay Bulffer.

o Prepare a 4X ATP solution. The final concentration should be at or near the Km of ATP for
PKA.

o Prepare a 4X Stop Solution.

o Prepare a 4X Detection Mix containing the Europium-labeled anti-phospho-CREB
antibody (e.g., 8 nM) in 1X Detection Buffer.

o Kinase Reaction:

o To the wells of a 384-well plate, add 2.5 pL of the serially diluted inhibitor or vehicle
control.

o Add 5 pL of the 2X PKA solution to each well (final concentration, e.g., 10 pM).

o Initiate the reaction by adding 2.5 L of a pre-mixed 4X ULight-Crebtide/4X ATP solution
(final concentrations, e.g., 50 nM ULight-Crebtide).

o Seal the plate and incubate for 60 minutes at room temperature.
» Detection:
o Stop the kinase reaction by adding 5 pL of 4X Stop Solution to each well.
o Add 5 pL of the 4X Detection Mix to each well.
o Seal the plate and incubate for 60 minutes at room temperature, protected from light.

o Read the plate on a TR-FRET compatible plate reader (excitation at 320 or 340 nm,
emission at 665 nm).

e Data Analysis:
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o Calculate the TR-FRET signal ratio.
o Plot the signal ratio against the logarithm of the inhibitor concentration.

o Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Protocol 2: General Radiometric Kinase Inhibition Assay
for Akt

This protocol provides a general framework for a radiometric assay to screen for inhibitors of
Akt. While Crebtide can be a substrate for Akt, other substrates like GSK-3a are also
commonly used.

Materials:
e Recombinant active Akt kinase
o Crebtide peptide substrate

o Kinase Reaction Buffer (e.g., 25 mM Tris-HCI pH 7.5, 5 mM beta-glycerophosphate, 2 mM
DTT, 0.1 mM NaszVOas, 10 mM MgCl2)

o [y-2P]ATP

 Kinase inhibitors to be tested

e Phosphoric acid (e.g., 75 mM)

e P81 phosphocellulose paper
 Scintillation counter and scintillation fluid
Procedure:

» Reaction Setup:

o Prepare serial dilutions of the kinase inhibitors.
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o In a microcentrifuge tube, combine the Kinase Reaction Buffer, the test inhibitor (or
vehicle), and the recombinant Akt kinase.

o Add the Crebtide substrate.

o Pre-incubate for 5-10 minutes at 30°C.

» Kinase Reaction:
o Initiate the reaction by adding [y-32P]ATP.

o Incubate the reaction for a predetermined time (e.g., 10-30 minutes) at 30°C. The reaction
time should be within the linear range of the assay.

e Stopping the Reaction and Detection:

o Stop the reaction by spotting a portion of the reaction mixture onto P81 phosphocellulose
paper.

o Wash the P81 paper multiple times with phosphoric acid to remove unincorporated [y-
32P]ATP.

o Wash once with acetone and let the paper dry.
o Place the dried P81 paper in a scintillation vial with scintillation fluid.
o Quantify the incorporated radioactivity using a scintillation counter.
o Data Analysis:
o Determine the kinase activity for each inhibitor concentration.
o Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

o Calculate the IC50 value from the resulting dose-response curve.

Conclusion
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Crebtide is a highly effective and versatile substrate for studying the activity and inhibition of a
range of important kinases. The protocols and data presented here provide a foundation for
researchers to design and execute robust kinase inhibitor screening assays. The use of
Crebtide in various assay formats, including the high-throughput TR-FRET method, facilitates
the discovery and characterization of novel kinase inhibitors for therapeutic development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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